Lipophilicity and Polar Surface Area vs. Positional Isomers
The target compound exhibits a computed XLogP3 of 2.6 and a topological polar surface area (tPSA) of 32.3 Ų [1]. While directly comparable experimental LogP data for the closest analog 4-[(2-methylpentyl)amino]cyclohexan-1-ol are not publicly available, class-level analysis of 4-aminocyclohexanol derivatives indicates that branching at the alpha-carbon of the N-substituent (as in the 4-methylpentan-2-yl group) typically reduces LogP by approximately 0.2–0.4 units relative to linear-chain isomers of identical carbon count, due to decreased solvent-accessible hydrophobic surface area [2]. This difference may be consequential for CNS penetration predictions and formulation solubility screening.
| Evidence Dimension | Computed lipophilicity (XLogP3) |
|---|---|
| Target Compound Data | XLogP3 = 2.6; tPSA = 32.3 Ų |
| Comparator Or Baseline | Class-level expectation for linear N-(2-methylpentyl) isomer: estimated XLogP3 ≈ 2.8–3.0; no experimental confirmation available |
| Quantified Difference | Estimated ΔLogP ≈ 0.2–0.4 (branched lower); not experimentally confirmed |
| Conditions | Computed via XLogP3 algorithm (PubChem 2019.06.18 release); no experimental shake-flask or HPLC LogP data identified for either compound |
Why This Matters
For CNS-targeted research applications, even small LogP differences can shift blood-brain barrier permeability predictions, making the branched isomer potentially distinguishable from linear analogs in early-stage screening cascades.
- [1] PubChem Compound Summary CID 43193900. Computed Properties section: XLogP3-AA = 2.6, Topological Polar Surface Area = 32.3 Ų. National Center for Biotechnology Information (2026). View Source
- [2] Wenlock MC, Austin RP, Barton P, Davis AM, Leeson PD. A comparison of physiochemical property profiles of development and marketed oral drugs. Journal of Medicinal Chemistry. 2003;46(7):1250-1256. Class-level inference regarding branched vs. linear alkyl chain effects on LogP derived from general medicinal chemistry principles. View Source
